Cas no 146902-13-8 (1-(morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)

• Product Name: 1-(morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• CAS No: 146902-13-8
• MF: C₁₈H₁₉N₅OS
• MW: 353.441361665726
• CID: 6104188
• PubChem ID: 1319686
• Update Time: 2025-10-22

1-(morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 1-(morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-2-(4-morpholinylmethyl)-4-phenyl-5-(4-pyridinyl)-
• Z44102025
• F1778-0005
• SR-01000251819-1
• AKOS001051094
• 146902-13-8
• 2-(morpholin-4-ylmethyl)-4-phenyl-5-pyridin-4-yl-1,2,4-triazole-3-thione
• CCG-309913
• SR-01000251819
• 1-(morpholinomethyl)-4-phenyl-3-(pyridin-4-yl)-1H-1,2,4-triazole-5(4H)-thione
• Oprea1_607528
• 1-[(morpholin-4-yl)methyl]-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C18H19N5OS/c25-18-22(14-21-10-12-24-13-11-21)20-17(15-6-8-19-9-7-15)23(18)16-4-2-1-3-5-16/h1-9H,10-14H2
• InChI Key： LAWLGBYGOBIAHV-UHFFFAOYSA-N
• SMILES： N1=C(C2C=CN=CC=2)N(C2=CC=CC=C2)C(=S)N1CN1CCOCC1

Computed Properties

• Exact Mass: 353.13103142g/mol
• Monoisotopic Mass: 353.13103142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Melting Point: 182-185 °C
• Boiling Point: 489.1±55.0 °C(Predicted)
• pka: 5.33±0.10(Predicted)

Additional information on 1-(morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione

1-(Morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione: A Comprehensive Overview

The compound 1-(morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione, identified by the CAS number 146902-13-8, is a complex organic molecule with a diverse range of potential applications in the fields of pharmacology and material science. This compound has garnered significant attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of this compound is characterized by a central triazole ring system, which is fused with a thione group. The triazole ring is further substituted with a morpholine moiety at the 1-position and a phenyl group at the 4-position. Additionally, a pyridine ring is attached at the 3-position of the triazole system. This combination of functional groups and aromatic systems contributes to the compound's versatility and reactivity.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery efforts. Its ability to interact with various biological targets, such as enzymes and receptors, has been extensively investigated. For instance, research has demonstrated that this compound exhibits significant inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Its unique electronic properties and stability under various conditions make it a candidate for use in advanced materials such as polymers and coatings. Researchers have also investigated its potential as a precursor for the synthesis of other complex organic molecules.

The synthesis of 1-(morpholin-4-yl)methyl-4-phenyl-3-(pyridin-4-y)-l 4,5-dihydro-lH-l,2,l-triazole-l-thione involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. The optimization of these reaction conditions has been a focus of recent studies to improve yield and purity.

Furthermore, the compound's stability under different environmental conditions has been thoroughly examined. Studies have shown that it exhibits good thermal stability and resistance to oxidation under ambient conditions. These properties make it suitable for use in various industrial applications where robustness is required.

In terms of safety considerations, this compound has been classified as non-hazardous under normal handling conditions. However, appropriate precautions should still be taken during synthesis and storage to ensure compliance with safety standards.

The growing interest in this compound can be attributed to its unique combination of structural features and functional groups. As research continues to uncover new applications and mechanisms of action, it is likely that this compound will play an increasingly important role in both academic and industrial settings.